Cas no 1807405-64-6 (4-(3-Chloropropyl)-2-methylcinnamic acid)

• Product Name: 4-(3-Chloropropyl)-2-methylcinnamic acid
• CAS No: 1807405-64-6
• MF: C₁₃H₁₅ClO₂
• MW: 238.710003137589
• CID: 5000476
• Update Time: 2025-06-08

4-(3-Chloropropyl)-2-methylcinnamic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-Chloropropyl)-2-methylcinnamic acid

• Inchi： 1S/C13H15ClO2/c1-10-9-11(3-2-8-14)4-5-12(10)6-7-13(15)16/h4-7,9H,2-3,8H2,1H3,(H,15,16)/b7-6+
• InChI Key： YTMOESLTZJEQLC-VOTSOKGWSA-N
• SMILES： ClCCCC1C=CC(/C=C/C(=O)O)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 250
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3

Additional information on 4-(3-Chloropropyl)-2-methylcinnamic acid

Introduction to 4-(3-Chloropropyl)-2-methylcinnamic acid (CAS No. 1807405-64-6) and Its Emerging Applications in Chemical and Pharmaceutical Research

4-(3-Chloropropyl)-2-methylcinnamic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1807405-64-6, is a specialized organic compound that has garnered significant attention in the fields of chemical synthesis and pharmaceutical innovation. This compound, characterized by its unique structural framework, consists of a cinnamic acid derivative substituted with a 3-chloropropyl group and a methyl moiety at the 2-position. Such structural features make it a versatile intermediate in the development of various bioactive molecules, particularly in the realm of drug discovery and material science.

The 3-chloropropyl side chain introduces a region of electrophilic reactivity, which is highly valuable for further functionalization through nucleophilic substitution reactions. This property allows chemists to attach diverse functional groups, enabling the synthesis of complex derivatives with tailored biological activities. Meanwhile, the presence of the methyl group at the 2-position of the cinnamic acid core influences the electronic distribution and steric environment, potentially modulating interactions with biological targets. These structural attributes have positioned 4-(3-Chloropropyl)-2-methylcinnamic acid as a promising scaffold for exploring novel pharmacophores.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from cinnamic acid derivatives. The cinnamic acid scaffold is well-documented for its pharmacological properties, including anti-inflammatory, antioxidant, and antimicrobial activities. Researchers have been investigating how modifications to this core structure can enhance or alter these effects, leading to the discovery of new drug candidates. The introduction of electron-withdrawing groups such as chlorine atoms in positions like the 3-chloropropyl side chain can significantly influence the compound's reactivity and binding affinity to biological targets.

One of the most compelling areas of research involving 4-(3-Chloropropyl)-2-methylcinnamic acid is its potential application in oncology. Studies have begun to explore its derivatives as inhibitors of key enzymes involved in cancer cell proliferation and survival. For instance, modifications to the cinnamic acid core have been shown to disrupt signaling pathways such as the MAPK pathway, which is frequently hyperactivated in various cancers. The 3-chloropropyl group provides a handle for further derivatization, allowing researchers to fine-tune the compound's selectivity and potency against cancer cell lines. Preliminary in vitro studies suggest that certain derivatives exhibit promising cytotoxic effects while maintaining low toxicity toward normal cells.

Beyond oncology, 4-(3-Chloropropyl)-2-methylcinnamic acid has also shown potential in addressing neurological disorders. The compound's ability to cross the blood-brain barrier makes it an attractive candidate for developing treatments targeting central nervous system (CNS) diseases. Researchers are investigating its derivatives as potential neuroprotective agents against conditions such as Alzheimer's disease and Parkinson's disease. The unique structural features of this compound allow for interactions with specific neurotransmitter receptors and enzyme systems implicated in these pathologies. Early experimental data indicate that certain analogs may mitigate neurodegeneration by inhibiting oxidative stress and inflammatory responses within neural tissues.

The synthesis of 4-(3-Chloropropyl)-2-methylcinnamic acid itself presents an interesting challenge due to its complex stereochemistry. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct its framework efficiently. The use of chiral auxiliaries or asymmetric catalysis ensures high enantiomeric purity, which is critical for pharmaceutical applications where stereochemistry often dictates efficacy and safety profiles. Recent advances in flow chemistry have also enabled scalable production processes for this compound, making it more accessible for industrial applications.

The pharmaceutical industry has taken note of these developments, recognizing 4-(3-Chloropropyl)-2-methylcinnamic acid as a valuable building block for drug discovery programs. Major pharmaceutical companies are collaborating with academic institutions and biotech firms to explore its derivatives further. These collaborations aim to accelerate the translation of laboratory findings into clinical candidates by leveraging expertise in medicinal chemistry and preclinical testing. The growing interest underscores the compound's potential as a precursor for next-generation therapeutics targeting both acute and chronic diseases.

In addition to its medicinal applications, 4-(3-Chloropropyl)-2-methylcinnamic acid has found utility in materials science research. Its aromatic structure and functionalizable side chains make it suitable for developing advanced polymers with enhanced mechanical properties or biodegradability. Researchers are exploring its incorporation into biocompatible coatings for medical implants or into smart materials that respond to environmental stimuli such as pH changes or light exposure. Such innovations could revolutionize fields ranging from healthcare to sustainable manufacturing.

The future direction of research on 4-(3-Chloropropyl)-2-methylcinnamic acid is likely to be shaped by interdisciplinary collaborations between chemists, biologists, pharmacologists, and material scientists. As computational methods improve, virtual screening techniques will play an increasingly important role in identifying promising derivatives before experimental synthesis begins. This approach will not only save time but also reduce costs associated with traditional trial-and-error methods.

Regulatory considerations remain a critical aspect when advancing compounds like 4-(3-Chloropropyl)-2-methylcinnamic acid toward clinical use. Ensuring compliance with Good Manufacturing Practices (GMP) and conducting rigorous toxicological assessments are essential steps before any therapeutic agent can reach patients safely. Regulatory agencies worldwide are increasingly supportive of innovative drug development strategies that leverage computational modeling alongside traditional experimental validation.

In conclusion,4-(3-Chloropropyl)-2-methylcinnamic acid (CAS No., 1807405-64-6) represents a fascinating compound with broad applications across multiple scientific domains., From oncology to neurology,, from materials science to industrial chemistry., this versatile intermediate continues ,to inspire new research directions . As our understanding .of molecular interactions deepens .and synthetic methodologies evolve,. compounds like this .are poised .to play pivotal roles .in shaping future advancements .in medicine .and technology..